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Compound of Interest

Compound Name: Boc-D-Ala-OSu

Cat. No.: B558576 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Boc-D-Ala-OSu (N-α-Boc-D-alanine N-

hydroxysuccinimide ester). The following procedures are designed to ensure safe handling,

use, and disposal of this chemical, minimizing risk and promoting a secure laboratory

environment.

Chemical and Physical Properties
A summary of the key quantitative data for Boc-D-Ala-OSu is presented below. This

information is essential for proper handling and storage.

Property Value Source

Molecular Formula C₁₂H₁₈N₂O₆ [1][2]

Molecular Weight 286.28 g/mol [1]

Appearance White to off-white solid/powder [3][4]

Melting Point 161-165 °C

Storage Temperature -20°C

Personal Protective Equipment (PPE)
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Strict adherence to the following personal protective equipment guidelines is mandatory to

prevent exposure.

PPE Category Required Equipment Rationale

Eye Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 standards.

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Nitrile gloves. Double-gloving

is recommended.

Provides a barrier against skin

contact.

Respiratory Protection

A dust respirator (e.g., N95)

should be used, especially

when handling the powder

outside of a fume hood.

Prevents inhalation of the

powdered compound.

Body Protection
A full laboratory coat, buttoned,

with long sleeves.

Protects skin and clothing from

contamination.[5]

Foot Protection Closed-toe shoes. Protects feet from spills.

For situations with a higher risk of splashing or aerosol generation, a face shield worn over

safety glasses and a full suit may be necessary.

Experimental Workflow and Handling Protocol
The following step-by-step guide outlines the safe handling of Boc-D-Ala-OSu from receipt to

disposal.

1. Preparation and Weighing:

Before use, allow the container of Boc-D-Ala-OSu to equilibrate to room temperature to

prevent moisture condensation, which can hydrolyze the active ester.

Conduct all manipulations, especially weighing, within a certified chemical fume hood to

minimize inhalation exposure.

Use process enclosures or local exhaust ventilation to control airborne levels.[2]
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Wash hands thoroughly after handling the compound and before leaving the laboratory.[2]

2. Reaction Setup:

Dissolve the weighed Boc-D-Ala-OSu in an appropriate anhydrous organic solvent (e.g.,

DMF, DCM) as dictated by your experimental protocol.

Add the dissolved Boc-D-Ala-OSu solution to your reaction mixture containing the amine to

be acylated.

3. Quenching and Work-up:

Upon completion, any unreacted Boc-D-Ala-OSu can be quenched by adding an excess of

an amine-containing buffer, such as Tris-buffered saline (TBS).

Follow standard laboratory procedures for the purification of your product, such as

extraction, chromatography, or crystallization.

First Aid Measures
In the event of exposure, immediate action is crucial.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[2]

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and give plenty of water

to drink. Seek immediate medical attention.[2]

Disposal Plan
All waste containing Boc-D-Ala-OSu must be handled as chemical waste.
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Solid Waste: Dispose of unused Boc-D-Ala-OSu and any contaminated consumables (e.g.,

weigh boats, pipette tips, gloves) in a designated, sealed, and clearly labeled solid chemical

waste container.

Liquid Waste: Collect all reaction mixtures and solvent washes containing Boc-D-Ala-OSu
into a designated, sealed, and clearly labeled liquid chemical waste container.

Waste disposal must be carried out in accordance with federal, state, and local

environmental control regulations.[2]

Logical Workflow for Handling Boc-D-Ala-OSu
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Caption: Workflow for handling Boc-D-Ala-OSu.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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